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Compound of Interest

Compound Name: N-(2-Methoxyphenyl)acetamide

Cat. No.: B159678 Get Quote

An In-Depth Technical Guide to N-(2-Methoxyphenyl)acetamide: Synthesis, Properties, and

Applications as a Versatile Chemical Scaffold

Abstract
N-(2-Methoxyphenyl)acetamide, also widely known by its common synonym o-acetanisidide,

is a valuable organic compound characterized by a methoxy-substituted phenyl ring linked to

an acetamide group. While not extensively documented as a pharmacologically active agent

itself, its true significance in the scientific community lies in its role as a versatile and readily

accessible synthetic intermediate. This guide provides an in-depth exploration of its chemical

identity, synthesis, and characterization. Furthermore, it delves into its utility as a foundational

scaffold for the development of novel molecules in medicinal chemistry, materials science, and

bio-sensing, offering a Senior Application Scientist's perspective on its practical application and

potential.

Core Identity: Nomenclature and Physicochemical
Profile
Precise identification is the cornerstone of any chemical research. N-(2-
Methoxyphenyl)acetamide is systematically identified by the International Union of Pure and

Applied Chemistry (IUPAC) as N-(2-methoxyphenyl)acetamide[1][2]. Its universal identifier in

chemical literature and databases is its CAS Registry Number: 93-26-5[1][2][3][4].
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Due to its historical and widespread use, the compound is known by numerous synonyms,

which researchers may encounter in older literature or commercial listings.

Common Synonyms:

o-Acetanisidide[1][3][4]

2-Methoxyacetanilide[1][2]

o-Methoxyacetanilide[1][4]

N-Acetyl-o-anisidine[2]

2-(Acetylamino)anisole[2]

The compound's physical and chemical properties are critical for its application in synthesis,

determining appropriate solvent systems, reaction conditions, and purification methods.

Table 1: Physicochemical Properties of N-(2-Methoxyphenyl)acetamide | Property | Value |

Source(s) | | :--- | :--- | :--- | | Molecular Formula | C₉H₁₁NO₂ |[1][5] | | Molecular Weight | 165.19

g/mol |[1][4][5] | | Appearance | White to off-white crystalline powder |[3][6] | | Melting Point | 70-

74 °C (lit.) |[3][4][6] | | Boiling Point | 303-305 °C (lit.) |[3][4][6] | | Solubility | Slightly soluble in

water[7]. Soluble in ethanol, ether, acetic acid[6], DMSO, and acetone. | | XLogP3 (Computed)|

1.1 |[1][2] | | pKa (Predicted) | 14.50 ± 0.70 |[8] |

Synthesis and Mechanistic Insights
The most reliable and straightforward synthesis of N-(2-Methoxyphenyl)acetamide is the N-

acetylation of 2-methoxyaniline (o-anisidine). This reaction is a classic example of nucleophilic

acyl substitution.

Causality in Experimental Design
The selection of acetic anhydride as the acetylating agent is deliberate. It is more reactive than

acetic acid, allowing the reaction to proceed efficiently under mild conditions, yet it is safer and

easier to handle than the highly reactive and corrosive acetyl chloride. The reaction is typically

exothermic; therefore, controlling the initial addition of the aniline to the anhydride is crucial to

prevent overheating and the formation of byproducts. The final heating step ensures the
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reaction goes to completion. The workup procedure involving quenching on ice serves a dual

purpose: it precipitates the organic product, which has low solubility in water, and hydrolyzes

any remaining acetic anhydride.

Reaction Mechanism: Nucleophilic Acyl Substitution
The underlying mechanism involves the nitrogen atom of the 2-methoxyaniline's amino group,

acting as a nucleophile, attacking one of the electrophilic carbonyl carbons of acetic

anhydride[3]. This forms a tetrahedral intermediate, which then collapses, eliminating a

molecule of acetic acid as a leaving group to yield the stable amide product[3].
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Fig 1. Mechanism of N-acetylation
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Fig 2. Laboratory Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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